BENGHE Foundational & Exploratory

Check Availability & Pricing

Target Validation of TDI-11861 in Reproductive
Biology: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: TDI-11861
Cat. No.: B15602824
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

TDI-11861 is a potent and selective inhibitor of soluble adenylyl cyclase (sAC), an enzyme
crucial for sperm motility and capacitation. This technical guide provides an in-depth overview
of the target validation of TDI-11861 as a novel, non-hormonal, on-demand male contraceptive.
The document summarizes key quantitative data, details the experimental protocols used for its
evaluation, and visualizes the underlying signaling pathways and experimental workflows. The
preclinical data strongly support the potential of TDI-11861 as a revolutionary approach to
contraception, offering a rapid and reversible effect.[1][2][3]

Introduction to Soluble Adenylyl Cyclase (SAC) as a
Contraceptive Target

Soluble adenylyl cyclase (sAC), encoded by the ADCY10 gene, is a unique source of the
second messenger cyclic adenosine monophosphate (CAMP) in mammalian cells.[4] Unlike
transmembrane adenylyl cyclases, sAC is a cytosolic enzyme directly activated by bicarbonate
(HCOs7) and calcium (Ca?*) ions.[5][6] In the male reproductive system, sAC plays an
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indispensable role in the final stages of sperm maturation, known as capacitation, which is
essential for fertilization.

Upon ejaculation, sperm are exposed to the bicarbonate-rich environment of the female
reproductive tract, leading to sAC activation and a subsequent surge in intracellular cAMP.[6][7]
This cAMP increase triggers a signaling cascade that results in hyperactivated motility,
enabling the sperm to reach and fertilize the oocyte.[6][7] Genetic studies have shown that
male mice and men lacking a functional SAC enzyme are infertile due to immotile sperm,
without other significant health issues, highlighting sAC as a promising and specific target for

male contraception.[1][8]

TDI-11861 was developed as a potent sAC inhibitor with a long residence time, designed to be
taken on-demand before sexual intercourse to temporarily inhibit sperm motility and prevent
pregnancy.[1][2][9]

Quantitative Data Summary

The following tables summarize the key quantitative data for TDI-11861, demonstrating its
potency, selectivity, and efficacy.

Table 1: Biochemical and Cellular Potency of TDI-11861

Parameter Value Species Assay Type Reference
) ) In vitro sAC
Biochemical ICso 3 nM Human o [2][9]
activity assay
In vitro SAC
3.3nM Human o [10][11]
activity assay
SAC-
Cellular ICso 5.5 nM Rat overexpressing [10][11]
4-4 cells
SAC-
7nM Rat overexpressing [2]
4-4 cells
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Table 2: Binding Kinetics and Residence Time of TDI-

11861
Parameter Value Species Assay Type Reference
Surface Plasmon
K_D 1.4nM Human Resonance [2][10][11]
(SPR)
Surface Plasmon
k_on 2.1x10°M1s1 Human Resonance [2]
(SPR)
Surface Plasmon
k_off 0.3x103s7? Human Resonance [2]
(SPR)
) _ Surface Plasmon
Residence Time )
3181 s (~53 min)  Human Resonance [10]
(SPR)
(SPR)
Residence Time ) Jump Dilution
1220 s (~20 min)  Human [10]

(Jump Dilution)

Assay

61.5 min

Mouse/Human

In vitro sperm

motility assay

El

Table 3: Pharmacokinetics of TDI-11861 in Male CD-1

Mice
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Route of
o . Dose Parameter Value Reference
Administration

Bioavailability
Oral (PO) 10 mg/kg 11% [10]
(F%)

Unbound Plasma  ~10-fold over
Oral (PO) 50 mg/kg [10]
Exposure (at 4h) cellular I1Cso

Intraperitoneal
(IP) 50 mg/kg Cmax (at 1h) 7.04 uM [10]
Concentration (at

0.93 uM [10]

4h)

Table 4: In Vivo Contraceptive Efficacy of TDI-11861 in

Mice

Dose and Time Post- Mating Pregnancie .
Efficacy Reference

Route Dose Attempts S

50 mg/kg (IP)  30min-25h 52 0 100% [9][12]

50 mg/kg (IP)  3.5h - - 91% [1]
Fertility

24 h - - [1]

Restored

Signaling Pathway

The following diagram illustrates the central role of soluble adenylyl cyclase (SAC) in sperm
activation and how TDI-11861 intervenes in this pathway.
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SAC signaling pathway in sperm activation.

Experimental Protocols

Detailed methodologies for the key experiments cited in the validation of TDI-11861 are
provided below.

In Vitro sAC Biochemical Activity Assay (Two-Column
Method)

This assay quantifies the enzymatic activity of purified SAC by measuring the conversion of
radiolabeled ATP to cAMP.

Protocol:
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Reaction Mixture Preparation: Prepare a reaction buffer containing 50 mM Tris-HCI (pH 7.5),
4 mM MgClz, 2 mM CaClz, 1 mM ATP, 3 mM DTT, and 40 mM NaHCOs.

Inhibitor Pre-incubation: Pre-incubate purified recombinant human sAC protein (final
concentration ~5 nM) with varying concentrations of TDI-11861 or vehicle (DMSO) for 15
minutes at 30°C.

Initiation of Reaction: Initiate the enzymatic reaction by adding a-32P labeled ATP
(approximately 1,000,000 cpm) to the reaction mixture. The final reaction volume is 100 pL.

Incubation: Incubate the reaction at 30°C for 30 minutes.

Termination and Separation: Terminate the reaction and separate the resulting 32P-labeled
cAMP from unreacted ATP using sequential Dowex and Alumina column chromatography.

Quantification: Quantify the amount of 32P-cAMP using a scintillation counter.

Data Analysis: Calculate the ICso value by fitting the concentration-response data to a non-
linear regression curve.

Cell-Based sAC Activity Assay (CAMP Accumulation)

This assay measures the ability of TDI-11861 to inhibit SAC activity within a cellular context.
Protocol:

Cell Culture: Seed sAC-overexpressing rat 4-4 cells (HEK293 cells stably overexpressing
sAC) in a 24-well plate at a density of 1 x 10> cells per well and incubate for 24 hours in
DMEM with 10% FBS at 37°C and 5% COz2.[5]

Media Change: One hour before the assay, replace the old media with 300 pL of fresh
media.[5]

Inhibitor Pre-incubation: Pre-incubate the cells with various concentrations of TDI-11861 or
vehicle (0.7% DMSO) for 10 minutes at 37°C.[5]

cAMP Accumulation: Add a pan-selective phosphodiesterase (PDE) inhibitor, such as 500
MM 3-isobutyl-1-methylxanthine (IBMX), to prevent cCAMP degradation and incubate for 5
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minutes.

o Cell Lysis: Remove the media and lyse the cells with 0.1 M HCI.

e CAMP Quantification: Measure the intracellular cAMP levels using a commercially available
CAMP assay kit (e.g., ELISA-based).

» Data Analysis: Normalize the data to the DMSO-treated control and calculate the cellular
ICso value.

Jump Dilution Recovery Assay

This assay is used to determine the residence time of TDI-11861 by measuring the rate of
recovery of SAC activity after rapid dilution of the enzyme-inhibitor complex.

Protocol:

e Pre-incubation: Pre-incubate a concentrated solution of SAC protein (5x the standard assay
concentration) with TDI-11861 at a concentration 10x its biochemical ICso for 15 minutes to
allow the formation of the enzyme-inhibitor complex.[10]

o Jump Dilution: Rapidly dilute the pre-incubated mixture 100-fold into the standard sAC
activity assay buffer containing substrate (ATP). This dilution reduces the inhibitor
concentration to a sub-inhibitory level.[10][13]

» Activity Measurement: Measure the sAC activity at various time points over the next hour by
quantifying cCAMP production.[10]

o Data Analysis: Plot cAMP accumulation over time. The rate of recovery of enzyme activity is
used to calculate the dissociation rate constant (k_off) and the residence time (1/k_off).[13]

In Vivo Male Mouse Fertility Study

This study evaluates the contraceptive efficacy of TDI-11861 in a live animal model.
Protocol:

e Animal Model: Use sexually mature male CD-1 mice.
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e Dosing: Administer a single dose of TDI-11861 (e.g., 50 mg/kg) or vehicle control via
intraperitoneal (IP) or oral (PO) route.

o Mating: Pair the treated male mice with receptive female mice at different time points post-
administration (e.g., 30 minutes to 2.5 hours).[9] Allow for mating to occur.

» Pregnancy Monitoring: Separate the females after mating and monitor for signs of pregnancy
over a normal gestation period.

» Endpoint Measurement: Record the number of pregnancies and the number of pups per litter
in both the treated and control groups.

o Reversibility Assessment: To assess the reversibility of the contraceptive effect, continue to
monitor the fertility of the treated male mice in subsequent matings after the drug is expected
to have cleared (e.g., 24 hours post-dose).[1]

Experimental Workflows

The following diagrams illustrate the workflows for key experimental procedures.

Workflow for In Vitro sAC Biochemical Activity Assay
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Workflow for the in vitro SAC activity assay.

Workflow for In Vivo Male Mouse Fertility Study
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Workflow for the in vivo mouse fertility study.

Conclusion

The comprehensive preclinical data on TDI-11861 strongly validate soluble adenylyl cyclase as

a viable target for on-demand male contraception. TDI-11861 exhibits high potency against

SAC, a long target residence time, and demonstrates 100% contraceptive efficacy in mice with

a rapid onset and full reversibility within 24 hours.[1][9][10] The detailed experimental protocols

provided in this guide offer a framework for the continued investigation and development of

SAC inhibitors as a novel class of non-hormonal male contraceptives. Further studies and

human clinical trials are warranted to translate these promising preclinical findings into a safe

and effective contraceptive option for men.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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